Cas no 142995-02-6 (<br>2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carbox ylic acid amide)
<br>2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carbox ylic acid amide Chemical and Physical Properties
Names and Identifiers
-
- <br>2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carbox ylic acid amide
- 2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide
- CS-0292809
- Z27358490
- 2-[(cyclohexylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- EU-0008292
- AKOS000491344
- 142995-02-6
- WAY-115880?
- EN300-18104943
- SR-01000463330-1
- SR-01000463330
- BDBM50185103
- Oprea1_477124
- SCHEMBL3126680
- CHEMBL209562
- AK-968/12120287
- G67508
- 2-(cyclohexanecarboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
- WAY-115880
- 2-(cyclohexanecarbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- Cambridge id 6993511
- 2-cyclohexaneamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- UNM000003541001
- STK095320
-
- Inchi: 1S/C16H22N2O2S/c17-14(19)13-11-8-4-5-9-12(11)21-16(13)18-15(20)10-6-2-1-3-7-10/h10H,1-9H2,(H2,17,19)(H,18,20)
- InChI Key: IZMYWEXQNFYSRZ-UHFFFAOYSA-N
- SMILES: S1C(=C(C(N)=O)C2=C1CCCC2)NC(C1CCCCC1)=O
Computed Properties
- Exact Mass: 306.14019912g/mol
- Monoisotopic Mass: 306.14019912g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 100Ų
<br>2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carbox ylic acid amide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM504276-1g |
2-(Cyclohexanecarboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide |
142995-02-6 | 97% | 1g |
$*** | 2023-03-31 | |
| Enamine | EN300-18104943-0.05g |
142995-02-6 | 90% | 0.05g |
$2755.0 | 2023-09-19 | ||
| 1PlusChem | 1P01F3L2-2mg |
2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide |
142995-02-6 | 98% | 2mg |
$106.00 | 2024-06-20 | |
| 1PlusChem | 1P01F3L2-5mg |
2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide |
142995-02-6 | 98% | 5mg |
$152.00 | 2024-06-20 | |
| 1PlusChem | 1P01F3L2-10mg |
2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide |
142995-02-6 | 98% | 10mg |
$235.00 | 2024-06-20 | |
| 1PlusChem | 1P01F3L2-25mg |
2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide |
142995-02-6 | 98% | 25mg |
$470.00 | 2024-06-20 | |
| Aaron | AR01F3TE-2mg |
2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide |
142995-02-6 | 98% | 2mg |
$157.00 | 2025-02-13 | |
| Aaron | AR01F3TE-5mg |
2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide |
142995-02-6 | 98% | 5mg |
$237.00 | 2025-02-13 | |
| Aaron | AR01F3TE-10mg |
2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide |
142995-02-6 | 98% | 10mg |
$382.00 | 2025-02-13 | |
| Aaron | AR01F3TE-25mg |
2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide |
142995-02-6 | 98% | 25mg |
$769.00 | 2025-02-13 |
<br>2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carbox ylic acid amide Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on <br>2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carbox ylic acid amide
Introduction to 2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide (CAS No. 142995-02-6)
2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 142995-02-6, belongs to a class of molecules that exhibit structural features conducive to biological activity. Its molecular framework integrates elements such as a cyclohexanecarbonyl group and a tetrahydro-benzo[b]thiophene core, which are often leveraged in the design of bioactive molecules. The presence of an amide linkage further enhances its potential as a pharmacophore, making it a subject of interest for researchers exploring novel therapeutic agents.
The tetrahydro-benzo[b]thiophene scaffold is particularly noteworthy due to its prevalence in biologically active compounds. This structural motif is known for its ability to interact with biological targets in a manner that can modulate physiological processes. In recent years, there has been a surge in research focusing on derivatives of benzo[b]thiophene and its analogs, as they have shown promise in various pharmacological applications. The incorporation of a cyclohexanecarbonyl-amino group into the molecular structure suggests that this compound may exhibit properties such as enhanced solubility or improved metabolic stability, which are critical factors in drug development.
One of the most compelling aspects of 2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide is its potential as a building block for more complex drug candidates. The flexibility provided by the cyclohexane ring allows for conformational adjustments that can optimize interactions with biological targets. Additionally, the carboxylic acid amide functionality provides a site for further chemical modification, enabling researchers to tailor the molecule's properties to specific needs. This adaptability makes it an attractive candidate for use in structure-activity relationship (SAR) studies.
In the realm of medicinal chemistry, the exploration of heterocyclic compounds remains a cornerstone due to their diverse biological activities. The benzo[b]thiophene core is no exception and has been extensively studied for its potential in treating various diseases. Recent advancements in computational chemistry have enabled more efficient screening of these compounds, leading to the identification of novel derivatives with improved pharmacological profiles. The compound in question fits well within this context, as it combines structural elements that have been empirically shown to contribute to biological activity.
The cyclohexanecarbonyl-amino moiety is particularly interesting from a chemical biology perspective. This group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, thereby influencing the compound's binding affinity and selectivity. Such features are crucial for designing molecules that exhibit high specificity towards their intended targets while minimizing off-target effects. The ability to fine-tune these interactions through structural modifications makes this compound a valuable asset in drug discovery efforts.
Recent studies have highlighted the importance of optimizing physicochemical properties such as solubility and bioavailability when designing new drugs. The presence of the cyclohexanecarbonyl group in 2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide may contribute to improved solubility compared to related compounds lacking this feature. Enhanced solubility can lead to better absorption and distribution within the body, which are critical factors in determining a drug's efficacy and safety profile.
The tetrahydro-benzo[b]thiophene scaffold itself has been implicated in various biological processes due to its ability to mimic natural products and bioactive molecules. Its structural similarity to certain neurotransmitter analogs has led researchers to explore its potential as an intermediate in the development of psychoactive drugs or agents targeting neurological disorders. While this area of research is still nascent, preliminary findings suggest that derivatives of benzo[b]thiophene can modulate neurotransmitter activity without causing significant side effects.
In conclusion,2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid amide represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for use in drug discovery programs aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives,142995-02-6 may well emerge as an important intermediate in the synthesis of future medications.
142995-02-6 (<br>2-(Cyclohexanecarbonyl-amino)-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carbox ylic acid amide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)